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2-[5-(5-Methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide 2-[5-(5-Methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
Brand Name: Vulcanchem
CAS No.: 379236-05-2
VCID: VC0382940
InChI: InChI=1S/C22H18N4O5S2/c1-3-9-25-21(28)19-16(17-8-7-13(2)31-17)11-32-20(19)24-22(25)33-12-18(27)23-14-5-4-6-15(10-14)26(29)30/h3-8,10-11H,1,9,12H2,2H3,(H,23,27)
SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-])CC=C
Molecular Formula: C22H18N4O5S2
Molecular Weight: 482.5g/mol

2-[5-(5-Methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide

CAS No.: 379236-05-2

Main Products

VCID: VC0382940

Molecular Formula: C22H18N4O5S2

Molecular Weight: 482.5g/mol

2-[5-(5-Methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide - 379236-05-2

CAS No. 379236-05-2
Product Name 2-[5-(5-Methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
Molecular Formula C22H18N4O5S2
Molecular Weight 482.5g/mol
IUPAC Name 2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
Standard InChI InChI=1S/C22H18N4O5S2/c1-3-9-25-21(28)19-16(17-8-7-13(2)31-17)11-32-20(19)24-22(25)33-12-18(27)23-14-5-4-6-15(10-14)26(29)30/h3-8,10-11H,1,9,12H2,2H3,(H,23,27)
Standard InChIKey WEWIJLMDBINJJG-UHFFFAOYSA-N
SMILES CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-])CC=C
Canonical SMILES CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-])CC=C
PubChem Compound 2239022
Last Modified Nov 11 2021
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